Cas no 1185301-03-4 (Ethyl 4-{(2-chlorobenzyl)aminomethyl}-3,5-dimethyl-1H-pyrrole-2-carboxylate Hydrochloride)

• Product Name: Ethyl 4-{(2-chlorobenzyl)aminomethyl}-3,5-dimethyl-1H-pyrrole-2-carboxylate Hydrochloride
• CAS No: 1185301-03-4
• MF: C₁₇H₂₂Cl₂N₂O₂
• MW: 357.274782657623
• MDL: MFCD12028326
• CID: 4684085
• Update Time: 2025-10-31

Ethyl 4-{(2-chlorobenzyl)aminomethyl}-3,5-dimethyl-1H-pyrrole-2-carboxylate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{[(2-chlorobenzyl)amino]methyl}-3,5-dimethyl-1H-pyrrole-2-carboxylate hydrochloride
• Ethyl 4-(((2-chlorobenzyl)amino)methyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate hydrochloride
• Ethyl 4-([(2-chlorobenzyl)amino]methyl)-3,5-dimethyl-1h-pyrrole-2-carboxylate hydrochloride
• ethyl 4-({[(2-chlorophenyl)methyl]amino}methyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate hydrochloride
• Ethyl 4-{(2-chlorobenzyl)aminomethyl}-3,5-dimethyl-1H-pyrrole-2-carboxylate Hydrochloride

• MDL： MFCD12028326
• Inchi： 1S/C17H21ClN2O2.ClH/c1-4-22-17(21)16-11(2)14(12(3)20-16)10-19-9-13-7-5-6-8-15(13)18;/h5-8,19-20H,4,9-10H2,1-3H3;1H
• InChI Key： VYZYXDVMBIUZOZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNCC1=C(C)NC(C(=O)OCC)=C1C.Cl

Computed Properties

• Exact Mass: 356.106
• Monoisotopic Mass: 356.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 367
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.1

Additional information on Ethyl 4-{(2-chlorobenzyl)aminomethyl}-3,5-dimethyl-1H-pyrrole-2-carboxylate Hydrochloride

Ethyl 4-{(2-chlorobenzyl)aminomethyl}-3,5-dimethyl-1H-pyrrole-2-carboxylate Hydrochloride: A Comprehensive Overview

Ethyl 4-{(2-chlorobenzyl)aminomethyl}-3,5-dimethyl-1H-pyrrole-2-carboxylate Hydrochloride, with the CAS number 1185301-03-4, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of pyrrole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a hydrochloride salt form and specific substituents such as 2-chlorobenzyl and 3,5-dimethyl groups, contribute to its unique chemical properties and biological relevance.

The synthesis and characterization of Ethyl 4-{(2-chlorobenzyl)aminomethyl}-3,5-dimethyl-1H-pyrrole-2-carboxylate Hydrochloride involve meticulous chemical processes that ensure high purity and yield. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various pharmaceutical applications. The Ethyl moiety in the name indicates an ester functional group, which is often used in drug design to improve pharmacokinetic properties such as bioavailability and metabolic stability.

In recent years, pyrrole derivatives have been extensively studied for their potential in treating a wide range of diseases, including cancer, infectious diseases, and neurological disorders. The unique structural motif of Ethyl 4-{(2-chlorobenzyl)aminomethyl}-3,5-dimethyl-1H-pyrrole-2-carboxylate Hydrochloride makes it a promising candidate for further investigation. Specifically, the interaction between the 2-chlorobenzyl group and biological targets has been explored in several preclinical studies. These studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways.

The 3,5-dimethyl substituents in the pyrrole ring contribute to the steric and electronic properties of the molecule, influencing its binding affinity and selectivity. This aspect has been a focus of interest for medicinal chemists aiming to optimize drug-like properties. Computational modeling and molecular dynamics simulations have been employed to understand the interactions between Ethyl 4-{(2-chlorobenzyl)aminomethyl}-3,5-dimethyl-1H-pyrrole-2-carboxylate Hydrochloride and potential biological targets. These studies provide valuable insights into the compound's mechanism of action and help in designing more effective derivatives.

One of the most exciting areas of research involving Ethyl 4-{(2-chlorobenzyl)aminomethyl}-3,5-dimethyl-1H-pyrrole-2-carboxylate Hydrochloride is its potential application in oncology. Preliminary findings indicate that this compound may interfere with key signaling pathways involved in cancer cell proliferation and survival. The ability to modulate these pathways could lead to novel therapeutic strategies for treating various types of cancer. Additionally, the compound's structural similarity to known bioactive molecules suggests that it may be a valuable scaffold for developing new anticancer agents.

The pharmaceutical industry has shown significant interest in developing small molecule inhibitors for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Pyrrole derivatives have been identified as potential candidates due to their ability to cross the blood-brain barrier and interact with central nervous system targets. Ethyl 4-{(2-chlorobenzyl)aminomethyl}-3,5-dimethyl-1H-pyrrole-2-carboxylate Hydrochloride has been tested in various models of neurodegenerative diseases, demonstrating promising results in terms of reducing oxidative stress and inflammation associated with these conditions.

The development of new drugs is a complex process that involves multiple stages, from initial discovery to clinical trials. Ethyl 4-{(2-chlorobenzyl)aminomethyl}-3,5-dimethyl-1H-pyrrole-2-carboxylate Hydrochloride is currently undergoing preclinical studies to evaluate its safety profile and efficacy. These studies are crucial for determining whether the compound can proceed to human clinical trials. If successful, this could pave the way for new treatments targeting various diseases.

The synthesis of this compound also highlights advancements in synthetic methodologies that allow for efficient production of complex molecules. The use of modern techniques such as palladium-catalyzed cross-coupling reactions has enabled chemists to construct intricate molecular frameworks with high precision. These advancements are not only important for producing specific compounds like Ethyl 4-{(2-chlorobenzyl)aminomethyl}-3,5-dimethyl-1H-pyrrole-2-carboxylate Hydrochloride but also contribute to the broader field of organic synthesis.

In conclusion, Ethyl 4-{(2-chlorobenzyl)aminomethyl}-3,5-dimethyl-1H-pyrrole-2-carboxylate Hydrochloride is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structure, characterized by specific substituents such as Ethyl, 4-{(2-chlorobenzyl)aminomethyl}, and 3,5-dimethyl, makes it a valuable candidate for further research. The ongoing studies into its biological activities suggest that it may play a crucial role in treating various diseases. As research continues to uncover new applications for this compound, it is likely to remain a key focus in medicinal chemistry.